Cas no 72926-04-6 (1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one)

1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one structure
72926-04-6 structure
Product name:1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
CAS No:72926-04-6
MF:C4H7N3OS
MW:145.182878732681
CID:551174
PubChem ID:12605330

1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro- (9CI)
    • 1-(5-amino-2H-1,3,4-thiadiazol-3-yl)ethanone
    • Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
    • 1-(5-Amino-1,3,4-thiadiazol-3(2H)-yl)ethan-1-one
    • 72926-04-6
    • Z1203590945
    • DTXSID60504170
    • 1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
    • EN300-188960
    • AKOS006359764
    • Inchi: InChI=1S/C4H7N3OS/c1-3(8)7-2-9-4(5)6-7/h2H2,1H3,(H2,5,6)
    • InChI Key: UZFFALRETNPGBN-UHFFFAOYSA-N
    • SMILES: CC(=O)N1CSC(=N1)N

Computed Properties

  • Exact Mass: 145.03111
  • Monoisotopic Mass: 145.03098303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 58.69

1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-188960-0.25g
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
72926-04-6 95%
0.25g
$487.0 2023-09-18
TRC
A597530-10mg
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
72926-04-6
10mg
$ 50.00 2022-06-08
Enamine
EN300-188960-10.0g
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
72926-04-6 95%
10.0g
$4236.0 2023-07-06
1PlusChem
1P005OC7-2.5g
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
72926-04-6 95%
2.5g
$2443.00 2025-02-21
TRC
A597530-50mg
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
72926-04-6
50mg
$ 210.00 2022-06-08
Aaron
AR005OKJ-2.5g
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
72926-04-6 95%
2.5g
$2681.00 2025-01-23
Aaron
AR005OKJ-10g
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
72926-04-6 95%
10g
$5850.00 2023-12-13
Aaron
AR005OKJ-5g
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
72926-04-6 95%
5g
$3955.00 2025-01-23
1PlusChem
1P005OC7-250mg
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
72926-04-6 95%
250mg
$658.00 2025-02-21
Enamine
EN300-188960-1g
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
72926-04-6 95%
1g
$986.0 2023-09-18

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